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Carbomer polymers, high molecular weight, cross-linked polymers of acrylic acid, have carved
a significant niche in the pharmaceutical and personal care industries since their inception.
Initially developed as thickening agents, their unique properties have led to a broad spectrum
of applications, particularly in controlled-release drug delivery and bioadhesion. This technical
guide delves into the historical development of Carbomer polymers in research, providing a
comprehensive overview of their properties, characterization methods, and evolving
applications.

A Historical Perspective: From Thickener to
Advanced Drug Delivery Excipient

The journey of Carbomer polymers began in the mid-20th century. The first scientific
description of these synthetic polymers appeared in 1955, followed by their patenting in 1957.
[1][2][3] Initially, they were introduced as a synthetic alternative to natural gums for thickening
and stabilizing aqueous formulations.[2] Their high viscosity at low concentrations, coupled with
a favorable safety profile, quickly established their utility.[2]

Over the subsequent decades, researchers began to explore the unique physicochemical
properties of Carbomers, leading to a significant expansion of their applications beyond simple
rheology modification. A pivotal area of development has been in controlled-release solid
dosage forms, a field where Carbomers have been utilized for over four decades.[1][4] Their
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ability to swell in aqueous media to form a gel layer that modulates drug release has been
extensively investigated and commercialized.[1][5]

Further research into their mucoadhesive properties revealed their potential for targeted drug
delivery to various mucosal surfaces, including buccal, ophthalmic, nasal, and vaginal routes.
[1][6] This has led to the development of bioadhesive formulations that enhance drug
bioavailability by prolonging contact time at the site of absorption.[1][3] Today, Carbomer
polymers are indispensable excipients in a wide array of pharmaceutical dosage forms, from
oral tablets and suspensions to topical gels and creams.[1][6]

Physicochemical Properties and Grades of
Carbomer Polymers

Carbomers are synthesized by the cross-linking of acrylic acid with polyalkenyl ethers or divinyl
glycol.[1][7] The degree of cross-linking and the manufacturing process, including the solvent
used (historically benzene, now more commonly ethyl acetate), result in various grades with
distinct properties.[2][8] These differences in properties, such as viscosity and flow
characteristics, are critical for their specific applications.

The fundamental mechanism of action for Carbomers lies in their pH-dependent swelling
behavior. In their dry, powdered form, the polymer chains are tightly coiled.[2] When dispersed
in water, they begin to hydrate and uncoil. Upon neutralization of the acidic carboxylic acid
groups with a base (e.g., sodium hydroxide, triethanolamine), electrostatic repulsion between
the now negatively charged carboxylate ions causes the polymer network to expand
significantly, forming a viscous gel.[8][9]

A summary of the key quantitative properties of commonly used Carbomer grades is presented
in the table below.
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Viscosity
(0.5% Key
Carbomer Polymerization ] neutralized Characteristic
Cross-linker
Grade Solvent aqueous s &
dispersion, Applications

mPa-s)

High viscosity,
good
bioadhesion.
Used in oral and
29,400 - )
Carbopol® 934P  Benzene Allyl Sucrose topical
39,400[10]
controlled-
release

formulations.[2]

[7]

High viscosity,
forms sparkling
clear gels.
Primarily used in

Allyl Ethers of 40,000 - )

Carbopol® 940 Benzene ) topical

Pentaerythritol 60,000[10] ) )
formulations like
gels, creams,
and lotions.[2]

[11]

Low viscosity,
long flow
properties.

Allyl Ethers of )

Carbopol® 941 Benzene ] 4,000 - 11,000[8] Suitable for

Pentaerythritol ]
lotions and other
pourable

formulations.[12]

Carbopol® 971P  Ethyl Acetate Allyl 4,000 - 11,000 Lightly cross-
NF Pentaerythritol linked, provides
long, honey-like

rheology. Used in
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oral liquids,
suspensions,
and controlled-
release tablets.
[13]

Carbopol® 974P
NF

Ethyl Acetate

Allyl

. 29,400 - 39,400
Pentaerythritol

Highly cross-
linked, similar to
934P but with a
more favorable
solvent history.
Used in oral
liquids,
bioadhesive
formulations, and
extended-release
tablets.[2][13]

Carbopol® 980
NF

Cosolvent

Cross-linked )
) ) High
Polyacrylic Acid

High viscosity,
forms sparkling
clear gels. A
toxicologically
preferred
alternative to
Carbopol 940.[2]
[13]

Key Experimental Protocols for Carbomer
Characterization

The evaluation of Carbomer polymers and their formulations involves a range of standardized

experimental techniques to assess their physical and functional properties. Detailed

methodologies for key experiments are provided below.

Viscosity Measurement of Carbomer Gels

Objective: To determine the rheological properties of a Carbomer gel, which is crucial for its

performance as a thickener, stabilizer, or in controlling drug release.
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Methodology: Rotational Viscometry
e Preparation of the Carbomer Dispersion:

o Slowly and carefully disperse a specified concentration (e.g., 0.5% w/v) of the Carbomer
powder into a vortex of deionized water with continuous, gentle agitation. Avoid high shear
rates to prevent the entrapment of air bubbles.

o Allow the dispersion to hydrate for a sufficient period (often several hours or overnight) to
ensure complete swelling of the polymer particles.

¢ Neutralization:

o While stirring gently, add a neutralizing agent (e.g., 18% w/v sodium hydroxide solution or
triethanolamine) dropwise to the hydrated dispersion.

o Monitor the pH of the dispersion using a calibrated pH meter. Continue adding the
neutralizing agent until the desired pH (typically between 6.0 and 7.5) is reached, at which
point a viscous gel will form.

 Viscosity Measurement:

o Use a calibrated rotational viscometer (e.g., Brookfield viscometer) equipped with a
suitable spindle (the choice of which depends on the expected viscosity of the gel).

o Carefully lower the spindle into the center of the gel sample, ensuring it is immersed to the
marked level and that no air bubbles are trapped.

o Allow the sample to equilibrate to a constant temperature (e.g., 25 °C) using a water bath.

o Begin the measurement at a specified rotational speed (e.g., 20 rpm) and record the
viscosity reading in milliPascal-seconds (mPa-s) once the value has stabilized.

o Measurements can be repeated at different rotational speeds to characterize the shear-
thinning behavior of the gel.

Swelling Studies of Carbomer Hydrogels
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Objective: To quantify the water uptake and swelling characteristics of a Carbomer polymer,
which is indicative of its ability to form a gel matrix for controlled drug release.

Methodology: Gravimetric Method

Sample Preparation:

o Accurately weigh a specific amount of the dry Carbomer powder or a compressed tablet
containing the Carbomer. Let this be the initial dry weight (Wd).

Swelling Medium:

o Place the sample in a beaker containing a sufficient volume of a relevant swelling medium
(e.g., deionized water, simulated gastric fluid, or simulated intestinal fluid).

Incubation:

o Maintain the beaker at a constant temperature (e.g., 37 °C) in a water bath or incubator.

Measurement:

o At predetermined time intervals, remove the swollen sample from the medium.
o Gently blot the surface with filter paper to remove excess surface water.
o Weigh the swollen sample. Let this be the wet weight at time t (Wt).

o Calculation of Swelling Index:

o The swelling index (or swelling ratio) at each time point is calculated using the following
formula: Swelling Index = (Wt - Wd) / Wd

o Data Analysis:

o Plot the swelling index as a function of time to obtain the swelling kinetics profile.

Bioadhesion Testing of Carbomer Formulations

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Objective: To measure the adhesive force between a Carbomer formulation and a mucosal
surface, which is a key parameter for bioadhesive drug delivery systems.

Methodology: Tensile Test
e Preparation of Mucosal Tissue:

o Obtain a suitable mucosal tissue (e.g., porcine buccal mucosa) and carefully excise a
section of the desired size.

o Mount the mucosal tissue on a support, ensuring the mucosal surface is exposed.
o Sample Application:

o Apply the Carbomer-based formulation (e.g., a tablet or a defined amount of gel) to the
surface of the mucosal tissue.

» Contact and Hydration:

o Bring the formulation into contact with the mucosal surface with a defined force for a
specific duration to allow for initial adhesion and hydration.

¢ Measurement of Detachment Force:

o Use a texture analyzer or a tensile tester to measure the force required to detach the
formulation from the mucosal surface.

o The force is applied at a constant speed, and the peak detachment force is recorded as a
measure of the bioadhesive strength.

o Data Analysis:

o The bioadhesive force is typically expressed in Newtons (N) or as force per unit area
(N/cm2).

o Multiple replicates should be performed to ensure the reproducibility of the results.
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Visualizing Key Processes: Signhaling Pathways and
Experimental Workflows

To further elucidate the mechanisms and methodologies associated with Carbomer polymers,
the following diagrams, generated using the DOT language, illustrate key processes.

Mechanism of Controlled Drug Release from a Carbomer
Matrix Tablet

The controlled release of a drug from a Carbomer matrix tablet is a complex process involving
polymer swelling, gel formation, and drug diffusion. The following diagram illustrates this
signaling pathway.

Dissolution Medium Carbomer Matrix Tablet Gel Layer Formation Drug Release

Aqueous Medium Uptake »l Dry Tablet Initiates | | Controls | Drug Diffusion
(e.g., Gl Fluid) 1 (Drug + Carbomer) | Polymer Hydration Polymer Swelling Viscous Gel Layer | | through Gel

Released Drug

Click to download full resolution via product page

Caption: Controlled drug release from a Carbomer matrix tablet.

Experimental Workflow for the Preparation and
Characterization of a Carbomer Gel

The preparation and subsequent characterization of a Carbomer gel follow a systematic
workflow to ensure reproducibility and accurate assessment of its properties.
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Caption: Workflow for Carbomer gel preparation and characterization.

Conclusion and Future Perspectives

From their humble beginnings as simple thickening agents, Carbomer polymers have
undergone a remarkable evolution in research and application. Their well-characterized
physicochemical properties, coupled with a strong safety record, have established them as
versatile and indispensable excipients in the pharmaceutical and personal care industries. The
ongoing research into novel Carbomer grades and their application in advanced drug delivery
systems, such as stimuli-responsive and targeted formulations, promises to further expand
their utility. As drug development continues to advance, the unique and tunable properties of
Carbomer polymers will undoubtedly play a crucial role in the formulation of next-generation

therapeutic products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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